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Technical Guide: Physical Properties of H-DL-
Val-OEt.HCl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of H-

DL-Valine ethyl ester hydrochloride (H-DL-Val-OEt.HCl), focusing on its solubility and melting

point. This document is intended to be a resource for researchers and professionals in drug

development and related scientific fields.

Introduction
H-DL-Valine ethyl ester hydrochloride is the hydrochloride salt of the ethyl ester of the racemic

amino acid valine. It is a valine derivative utilized in various applications, including as a

component in ergogenic supplements and in peptide synthesis. A thorough understanding of its

physical properties, such as solubility and melting point, is crucial for its application in research

and development, particularly in formulation and process chemistry.

Physical Properties
The physical properties of H-DL-Val-OEt.HCl are summarized below. The data has been

compiled from various sources.
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Melting Point
The melting point of H-DL-Val-OEt.HCl has been reported within a range, which is common for

chemical compounds and can be influenced by experimental conditions and purity.

Physical Property Value

Melting Point 94 °C to 121 °C

Note: The reported values for the melting point of H-DL-Val-OEt.HCl vary across different

suppliers and publications. It is recommended to determine the melting point of a specific batch

for accurate characterization.

Solubility
Specific quantitative solubility data for H-DL-Val-OEt.HCl in various solvents is not extensively

documented in publicly available literature. However, based on the properties of similar amino

acid ester hydrochlorides, a qualitative solubility profile can be inferred. These compounds are

generally soluble in water and polar organic solvents.

Solvent Class Expected Solubility

Aqueous Solvents (e.g., Water) Soluble

Polar Protic Solvents (e.g., Ethanol) Soluble

Polar Aprotic Solvents (e.g., DMSO, DMF) Likely Soluble

Nonpolar Solvents (e.g., Hexane, Toluene) Likely Insoluble

Note: Experimental determination of solubility in specific solvent systems is highly

recommended for any application requiring precise concentration control.

Experimental Protocols
The following sections outline standardized methodologies for the determination of the melting

point and solubility of H-DL-Val-OEt.HCl.
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Determination of Melting Point
The melting point of a solid crystalline substance is a key indicator of its purity. The following

protocol describes a general method using a digital melting point apparatus.

Workflow for Melting Point Determination

Sample Preparation Measurement Analysis & Reporting

Dry the H-DL-Val-OEt.HCl sample under vacuum. Finely powder the dried sample. Pack the powdered sample into a capillary tube to a height of 2-3 mm. Place the capillary tube in the melting point apparatus. Heat rapidly to ~10-15 °C below the expected melting point. Decrease heating rate to 1-2 °C per minute. Record the temperature at which the first liquid appears (T1). Record the temperature at which the entire sample becomes liquid (T2). The melting range is T1 - T2. Perform at least three independent measurements. Report the average melting range. A narrow melting range (e.g., < 2 °C) indicates high purity.
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Workflow for Melting Point Determination

Determination of Solubility (Shake-Flask Method)
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound in a given solvent.[1]

Workflow for Solubility Determination

Preparation Equilibration Phase Separation Analysis

Add an excess amount of H-DL-Val-OEt.HCl to a known volume of the solvent in a sealed flask. Agitate the flask at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to reach equilibrium. Ensure that excess solid remains present throughout the experiment. Allow the suspension to settle. Separate the saturated solution from the undissolved solid by centrifugation or filtration. Withdraw a clear aliquot of the supernatant. Dilute the aliquot with a suitable solvent if necessary. Determine the concentration of H-DL-Val-OEt.HCl in the aliquot using a validated analytical method (e.g., HPLC, UV-Vis spectroscopy). Calculate the solubility in units such as mg/mL or mol/L.
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Workflow for Solubility Determination

Conclusion
This technical guide provides essential information on the physical properties of H-DL-Val-
OEt.HCl for researchers and professionals in the field of drug development and chemical

synthesis. While a range for the melting point is available, specific quantitative solubility data

remains to be extensively published. The provided experimental protocols offer a standardized
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approach to determine these critical parameters for specific research and development needs,

ensuring data accuracy and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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